1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole

• IUPAC Name: 1-(2,4,5-trichlorophenyl)sulfonylbenzotriazole
• InChI: InChI=1S/C12H6Cl3N3O2S/c13-7-5-9(15)12(6-8(7)14)21(19,20)18-11-4-2-1-3-10(11)16-17-18/h1-6H
• InChI Key: QAVSPGGAPGGLHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2S(=O)(=O)C3=CC(=C(C=C3Cl)Cl)Cl
• Molecular Formula: C12H6Cl3N3O2S
• Molecular Weight: 362.6 g/mol

Description

1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole, also known as TCBZ, is a chemical compound that has been widely used in scientific research. TCBZ has been shown to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic effects. In

Mechanism of Action

The mechanism of action of 1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways. 1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole has been shown to inhibit the activity of protein kinase C, an enzyme that is involved in the regulation of cell growth and differentiation. 1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole has also been shown to inhibit the activity of phosphodiesterase, an enzyme that is involved in the regulation of intracellular signaling pathways.
Biochemical and Physiological Effects
1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-angiogenic effects, 1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole has been shown to inhibit the growth of various cancer cell lines. 1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole has also been shown to have neuroprotective effects, protecting neurons from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole in lab experiments is its wide range of biological activities, which makes it a versatile tool compound for studying various biological processes. However, one of the limitations of using 1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for 1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole research. One area of research is the development of more potent and selective 1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole analogs that can be used to study specific biological processes. Another area of research is the development of new drug delivery systems for 1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole, which can improve its solubility and bioavailability. Finally, 1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole research can be expanded to explore its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.
Conclusion
In conclusion, 1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole is a versatile tool compound that has been widely used in scientific research. Its wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic effects, make it a valuable tool for studying various biological processes. While there are limitations to its use in lab experiments, there are also many future directions for 1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole research, including the development of more potent and selective analogs and the exploration of its therapeutic potential in various diseases.

Synthesis Methods

The synthesis of 1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole involves the reaction of 2,4,5-trichlorophenylsulfonyl chloride with 1H-1,2,3-benzotriazole in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate sulfonylbenzotriazole, which is then converted to 1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole by the addition of a strong acid.

Scientific Research Applications

1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole has been extensively used in scientific research as a tool compound to study various biological processes. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. 1-[(2,4,5-trichlorophenyl)sulfonyl]-1H-1,2,3-benzotriazole has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is a critical step in tumor growth and metastasis.